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Compound of Interest

Compound Name: Digalacturonic acid

Cat. No.: B12788942

The proper disposal of digalacturonic acid is crucial for maintaining laboratory safety and
ensuring environmental compliance. While Safety Data Sheets (SDS) for digalacturonic acid
and its common forms (monohydrate, sodium salt) often indicate that it is not classified as a
hazardous substance under GHS and OSHA standards, it is paramount to handle it with care
and follow institutional and local regulations for chemical waste.[1][2] The toxicological
properties of this material have not been fully investigated, warranting a cautious approach.[3]

[4]

Immediate Safety and Handling

Before handling digalacturonic acid, ensure that you are familiar with standard laboratory
safety practices. Although not classified as acutely toxic or a skin/eye irritant in several SDSs, it
IS prudent to minimize exposure.

» Engineering Controls: Use with adequate ventilation, such as in a fume hood or with local
exhaust ventilation, to control airborne levels, especially when handling the powder form to
avoid dust formation.

e Hygiene Measures: Practice good industrial hygiene. Wash hands thoroughly after handling
and before eating, drinking, or smoking. Remove any contaminated clothing and wash it
before reuse.

o Storage: Store in a cool, dry place in a tightly closed container when not in use.
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Personal Protective Equipment (PPE)

The following PPE should be worn when handling digalacturonic acid to prevent contact.

PPE Type

Specification

Rationale

Eye Protection

Safety glasses with side-
shields or goggles (compliant
with EN 166 or OSHA 29 CFR
1910.133).

To prevent eye contact with

dust or splashes.

Hand Protection

Chemically resistant, protective

gloves (e.g., nitrile).

To prevent skin contact.

Skin and Body

Standard laboratory coat.
Long-sleeved clothing is

recommended.

To minimize skin exposure.

Respiratory

Generally not required under
normal use with adequate
ventilation. For large spills or
poor ventilation, use a
NIOSH/MSHA-approved

respirator.

To avoid inhalation of dust

particles.

Step-by-Step Disposal Procedure

All laboratory chemical waste should be treated as hazardous unless confirmed to be non-

hazardous by the institution's Environmental Health and Safety (EH&S) or equivalent office.

Never pour digalacturonic acid down the drain.

» Designate as Waste: A chemical is considered waste when you no longer intend to use it.

e Containerize Waste:

o Place solid digalacturonic acid waste or solutions into a chemically compatible, leak-

proof container with a secure lid. Plastic containers are often preferred.
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o Whenever possible, use the original container. Do not mix with other waste types to avoid
unintended reactions.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Digalacturonic Acid."

o Include the date when the waste was first added to the container.
» Storage in a Satellite Accumulation Area (SAA):

o Store the labeled waste container in a designated SAA, which must be at or near the point
of generation.

o Ensure the SAA s inspected weekly for any leaks or container degradation.
o Keep the waste container closed at all times except when adding waste.
e Arrange for Disposal:
o Contact your institution's EH&S office to schedule a pickup for the hazardous waste.

o Follow their specific procedures for waste collection and disposal, which will be in
accordance with licensed collectors and local, state, and federal regulations.

Spill Response

In the event of a spill:

o Ventilate: Immediately ensure the area is well-ventilated.

o Contain: Prevent the powder or solution from entering drains.
o Clean-up:

o Wearing appropriate PPE, sweep up the solid material.
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o Place the spilled material and any contaminated cleaning supplies (e.g., paper towels) into
a designated hazardous waste container.

o Clean the affected area thoroughly.
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Digalacturonic Acid Disposal Workflow

Digalacturonic Acid Waste
(Solid or Aqueous)

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Place in a Labeled,
Compatible Waste Container

Label: 'Hazardous Waste'
+ Chemical Name + Date

Store Sealed Container in
Satellite Accumulation Area (SAA)

Contact EH&S for
Waste Pickup

Proper Disposal by
Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of digalacturonic acid waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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